2-{[(1-ethyl-1H-indol-3-yl)methyl]amino}-1-butanol

• IUPAC Name: 2-[(1-ethylindol-3-yl)methylamino]butan-1-ol
• InChI: InChI=1S/C15H22N2O/c1-3-13(11-18)16-9-12-10-17(4-2)15-8-6-5-7-14(12)15/h5-8,10,13,16,18H,3-4,9,11H2,1-2H3
• InChI Key: RHBHXDSULNCMPD-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NCC1=CN(C2=CC=CC=C21)CC
• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol

Description

2-{[(1-ethyl-1H-indol-3-yl)methyl]amino}-1-butanol, also known as EBIO, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a selective activator of the potassium channel, which makes it a valuable tool in the study of cellular physiology and pharmacology.

Scientific Research Applications

2-{[(1-ethyl-1H-indol-3-yl)methyl]amino}-1-butanol has been used in a variety of scientific research applications, including the study of potassium channels, cellular physiology, and pharmacology. This compound has been shown to selectively activate the KCNQ potassium channel, which plays a crucial role in regulating neuronal excitability and cardiac function. By activating this channel, 2-{[(1-ethyl-1H-indol-3-yl)methyl]amino}-1-butanol can be used to study the physiological effects of potassium channel activation and to develop new treatments for diseases such as epilepsy and cardiac arrhythmias.

Mechanism of Action

The mechanism of action of 2-{[(1-ethyl-1H-indol-3-yl)methyl]amino}-1-butanol involves the activation of the KCNQ potassium channel, which leads to hyperpolarization of the cell membrane and a decrease in cellular excitability. This activation is selective for the KCNQ channel and does not affect other potassium channels or ion channels. The precise mechanism of how 2-{[(1-ethyl-1H-indol-3-yl)methyl]amino}-1-butanol activates the KCNQ channel is still under investigation, but it is believed to involve a conformational change in the channel protein that allows potassium ions to flow through the channel.
Biochemical and Physiological Effects
2-{[(1-ethyl-1H-indol-3-yl)methyl]amino}-1-butanol has been shown to have a wide range of biochemical and physiological effects, including the regulation of neuronal excitability, the modulation of cardiac function, and the regulation of insulin secretion. These effects are mediated by the activation of the KCNQ potassium channel and the resulting hyperpolarization of the cell membrane. 2-{[(1-ethyl-1H-indol-3-yl)methyl]amino}-1-butanol has also been shown to have anti-inflammatory effects and to protect against ischemic injury in the brain and heart.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[(1-ethyl-1H-indol-3-yl)methyl]amino}-1-butanol in lab experiments is its selectivity for the KCNQ potassium channel. This allows researchers to study the physiological effects of potassium channel activation without affecting other ion channels or cellular processes. 2-{[(1-ethyl-1H-indol-3-yl)methyl]amino}-1-butanol is also relatively easy to synthesize and has a long shelf life, which makes it a convenient tool for scientific research. However, one limitation of using 2-{[(1-ethyl-1H-indol-3-yl)methyl]amino}-1-butanol is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for the study of 2-{[(1-ethyl-1H-indol-3-yl)methyl]amino}-1-butanol and its use in scientific research. One area of interest is the development of new drugs that target the KCNQ potassium channel for the treatment of diseases such as epilepsy and cardiac arrhythmias. Another area of interest is the study of the effects of 2-{[(1-ethyl-1H-indol-3-yl)methyl]amino}-1-butanol on other cellular processes, such as gene expression and protein synthesis. Finally, the development of new methods for the delivery of 2-{[(1-ethyl-1H-indol-3-yl)methyl]amino}-1-butanol to specific tissues and cells could expand its potential applications in scientific research.

Synthesis Methods

2-{[(1-ethyl-1H-indol-3-yl)methyl]amino}-1-butanol can be synthesized using a multi-step process that involves the reaction of 1-ethyl-1H-indole-3-carboxaldehyde with an amine followed by reduction with sodium borohydride. The resulting product is then reacted with butyl bromide to form the final compound. This synthesis method has been optimized to produce high yields of pure 2-{[(1-ethyl-1H-indol-3-yl)methyl]amino}-1-butanol, which is essential for its use in scientific research.